Cas no 103347-14-4 (4-(Bromomethyl)-1-chloro-2-methoxybenzene)

• Product Name: 4-(Bromomethyl)-1-chloro-2-methoxybenzene
• CAS No: 103347-14-4
• MF: C₈H₈BrClO
• MW: 235.505520820618
• MDL: MFCD09907927
• CID: 125612
• PubChem ID: 13662859
• Update Time: 2025-08-05

4-(Bromomethyl)-1-chloro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-methoxybenzyl bromide
• Benzene,4-(bromomethyl)-1-chloro-2-methoxy-
• 4-(bromomethyl)-1-chloro-2-methoxybenzene
• 4-Chloro-3-methoxybenzylbromide
• 3-methoxy-4-chlorobenzyl bromide
• Benzene, 4-(bromomethyl)-1-chloro-2-methoxy-
• PLBDOPBECRIDKT-UHFFFAOYSA-N
• 4-bromomethyl-1-chloro-2-methoxy-benzene
• AK117533
• ST2418003
• Z3822
• MFCD09907927
• CS-W022005
• A896494
• 5,5-Dimethyl-2,2-bipyridine
• EN300-316884
• 103347-14-4
• AKOS016010539
• SY108317
• SCHEMBL364121
• 5-(Bromomethyl)-2-chloroanisole
• DTXSID50546100
• 3-Methoxy-4-chlorobenzyl Bromide; 4-Bromomethyl-1-chloro-2-methoxybenzene; 4-Chloro-3-methoxybenzyl Bromide
• XH1053
• 4-(Bromomethyl)-1-chloro-2-methoxybenzene

• MDL： MFCD09907927
• Inchi： 1S/C8H8BrClO/c1-11-8-4-6(5-9)2-3-7(8)10/h2-4H,5H2,1H3
• InChI Key： PLBDOPBECRIDKT-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1)OC)Cl

Computed Properties

• Exact Mass: 233.94474
• Monoisotopic Mass: 233.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2

Experimental Properties

• PSA: 9.23
• LogP: 3.24350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-(Bromomethyl)-1-chloro-2-methoxybenzene

Compound CAS No. 103347-14-4: 4-(Bromomethyl)-1-chloro-2-methoxybenzene

The compound with CAS No. 103347-14-4, commonly referred to as 4-(Bromomethyl)-1-chloro-2-methoxybenzene, is a highly specialized organic compound with a unique structure and diverse applications. This compound is characterized by its bromomethyl group attached to the para position of a benzene ring, along with a chlorine atom at the ortho position and a methoxy group at the meta position. The combination of these substituents imparts distinctive chemical properties, making it a valuable intermediate in various synthetic processes.

Recent studies have highlighted the importance of bromomethyl groups in organic synthesis, particularly in the development of biologically active compounds. Researchers have demonstrated that the presence of a bromomethyl group can significantly influence the reactivity and selectivity of aromatic systems, making 4-(Bromomethyl)-1-chloro-2-methoxybenzene an attractive candidate for use in medicinal chemistry. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged in the synthesis of novel antibiotics and anticancer agents.

The synthesis of 4-(Bromomethyl)-1-chloro-2-methoxybenzene typically involves multi-step processes, including Friedel-Crafts alkylation and subsequent halogenation. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, reducing production costs and minimizing environmental impact. The compound's stability under various reaction conditions has also been extensively studied, with findings indicating that it exhibits excellent thermal stability and resistance to oxidation.

In terms of applications, 4-(Bromomethyl)-1-chloro-2-methoxybenzene has found significant utility in the pharmaceutical industry as an intermediate for drug development. Its methoxy group enhances solubility in organic solvents, while the chlorine atom contributes to its electronic properties, making it ideal for use in Suzuki coupling reactions. Additionally, this compound has been explored as a precursor for agrochemicals, where its bromomethyl group plays a critical role in pest control formulations.

Recent research has also focused on the environmental fate of 4-(Bromomethyl)-1-chloro-2-methoxybenzene, particularly its biodegradation pathways. Studies conducted under simulated environmental conditions suggest that the compound undergoes rapid microbial degradation, reducing its persistence in ecosystems. This finding is crucial for assessing its ecological impact and ensuring sustainable industrial practices.

In conclusion, 4-(Bromomethyl)-1-chloro-2-methoxybenzene (CAS No. 103347-14-4) is a versatile compound with promising applications across multiple industries. Its unique structure and reactivity make it an invaluable tool in modern organic synthesis, while ongoing research continues to uncover new opportunities for its use. As advancements in synthetic methodologies and environmental science progress, this compound is poised to play an even greater role in the development of innovative chemical products.